Cas no 61368-91-0 (Benzene, 1,2,3-trichloro-5-(2,4-dinitrophenoxy)-)

• Product Name: Benzene, 1,2,3-trichloro-5-(2,4-dinitrophenoxy)-
• CAS No: 61368-91-0
• MF: C₁₂H₅Cl₃N₂O₅
• MW: 363.537500143051
• CID: 481941
• PubChem ID: 71396437
• Update Time: 2025-04-19

Benzene, 1,2,3-trichloro-5-(2,4-dinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,3-trichloro-5-(2,4-dinitrophenoxy)-
• 1,2,3-trichloro-5-(2,4-dinitrophenoxy)benzene
• 61368-91-0
• DTXSID00818001

• Inchi： 1S/C12H5Cl3N2O5/c13-8-4-7(5-9(14)12(8)15)22-11-2-1-6(16(18)19)3-10(11)17(20)21/h1-5H
• InChI Key： SJIKQWZCHWYVQU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)OC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 361.92655
• Monoisotopic Mass: 361.926404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 95.51